Cas no 4153-06-4 (Benzenesulfenyl chloride, 4-chloro-2-nitro-)

Benzenesulfenyl chloride, 4-chloro-2-nitro- structure
4153-06-4 structure
Product Name:Benzenesulfenyl chloride, 4-chloro-2-nitro-
CAS No:4153-06-4
MF:C6H3Cl2NO2S
MW:224.064518213272
CID:1516144
PubChem ID:10443590
Update Time:2025-04-21

Benzenesulfenyl chloride, 4-chloro-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfenyl chloride, 4-chloro-2-nitro-
    • 4-chloro-2-nitrobenzene sulfenyl chloride
    • SCHEMBL11603010
    • 4153-06-4
    • 4-chloro-2-nitrobenzenesulfenyl chloride
    • 2-nitro-4-chlorophenylsulfenyl chloride
    • DTXSID30440011
    • ZJYRTZGGVYCECG-UHFFFAOYSA-N
    • Inchi: 1S/C6H3Cl2NO2S/c7-4-1-2-6(12-8)5(3-4)9(10)11/h1-3H
    • InChI Key: ZJYRTZGGVYCECG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])SCl

Computed Properties

  • Exact Mass: 222.92629
  • Monoisotopic Mass: 222.9261549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 43.14
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